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Compound of Interest

Compound Name: Penflufen

Cat. No.: B166974 Get Quote

For laboratory professionals engaged in pioneering research and development, ensuring a safe

handling environment for chemicals like Penflufen is paramount. This guide provides essential

safety protocols, personal protective equipment (PPE) recommendations, and disposal

procedures to foster a secure and efficient workflow.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for Penflufen.
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Parameter Value Reference

Acute Oral Toxicity (Rat LD50) > 2,000 mg/kg [1]

Acute Inhalation Toxicity (Rat

LC50)

> 4,188 mg/l (4h exposure, as

respirable aerosol)
[2]

Acute Dermal Toxicity
No dermal hazard has been

identified.
[3]

Flash Point 184.224°C [4]

Density 1.128 g/cm³ [4]

Acceptable Daily Intake (ADI) 0.04 mg/kg bw/day [5]

Acceptable Operator Exposure

Level (AOEL)
0.077 mg/kg bw/day [5]

Acute Reference Dose (ARfD) 0.5 mg/kg bw [5]

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following are the minimum requirements for handling Penflufen.

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[4]

Hand Protection: Chemical-resistant gloves are mandatory.[4] Nitrile rubber gloves with a

minimum thickness of 0.40 mm are recommended.[2] Gloves must be inspected before use,

and hands should be washed and dried after handling.[4]

Body Protection: Wear fire/flame resistant and impervious clothing.[4] A standard coverall,

potentially with a type 6 suit, is advised.[2] It is best practice to wear two layers of clothing

where possible.[2]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator should be used.[4] In case of fire, wear a self-contained breathing apparatus.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.cropscience.bayer.co.nz/-/media/bcs-inter/ws_newzealand/use-our-products/product-import-files/fungicides/emesto-prime/emesto-prime-sds.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0559-0013/content.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Penflufen
https://pubchem.ncbi.nlm.nih.gov/compound/Penflufen
https://pubchem.ncbi.nlm.nih.gov/compound/Penflufen
https://www.benchchem.com/product/b166974?utm_src=pdf-body
https://www.chemicalbook.com/msds/penflufen.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Assessment

PPE Requirements

Start: Handling Penflufen

Is the area well-ventilated?

Standard PPE:
- Safety Goggles (EN166)
- Nitrile Gloves (>0.40mm)

- Impervious Coverall

  YesAdd Full-Face Respirator

  No / Dust or Aerosols Present

Proceed with Handling

Click to download full resolution via product page

A flowchart for selecting the appropriate Personal Protective Equipment (PPE) when handling
Penflufen.

Operational Plans: Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.
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Handling Procedures
Ventilation: Always handle Penflufen in a well-ventilated area.[4] Use only in an area

provided with appropriate exhaust ventilation.[2]

Avoid Contact: Prevent contact with skin and eyes.[4] Avoid the formation of dust and

aerosols.[4]

Hygiene: Wash hands before breaks and immediately after handling the product.[2]

Contaminated clothing should be removed immediately and cleaned thoroughly before

reuse; garments that cannot be cleaned must be destroyed.[2]

Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[4]

Storage Procedures
Container: Store in the original, tightly closed container.[2][4]

Location: Keep in a dry, cool, and well-ventilated place.[2][4]

Incompatibilities: Store apart from food, drink, and animal feedingstuffs.[2][4]

Emergency and Disposal Protocols
Accidental Release Measures
In the event of a spill, follow these steps:

Personal Precautions: Avoid contact with the spilled product or contaminated surfaces by

using personal protective equipment.[2]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[4] Do not

let the chemical enter drains, surface water, or ground water.[2]

Containment and Cleaning: Soak up the spill with inert absorbent material (e.g., sand, silica

gel, acid binder, universal binder).[2] Collect and arrange for disposal in suitable, closed

containers.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b166974?utm_src=pdf-body
https://www.chemicalbook.com/msds/penflufen.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://middeldatabasenpdf.dlbr.dk/MSDS/BAY_F77_MSDS_20100406.pdf
https://www.chemicalbook.com/msds/penflufen.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of Penflufen and its containers is critical to prevent environmental

contamination.

Product Disposal: The material can be disposed of by a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing.[4] Do not contaminate water, foodstuffs,

feed, or seed by disposal.[4]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[4] Alternatively, the packaging can be punctured to make it

unusable for other purposes and then disposed of in a sanitary landfill.[4]

Waste Identification

Disposal Procedures

Start: Penflufen Waste

Identify Waste Type

Chemical Waste:
- Licensed chemical destruction

- Controlled incineration

  Unused Product / Contaminated Material

Container Waste:
- Triple rinse

- Recycle or recondition
- Puncture and landfill

  Empty Container

Disposal Complete
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A workflow outlining the proper disposal plan for Penflufen and its containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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